2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide

• Molecular Formula: C17H16ClIN2O2
• Molecular Weight: 442.7 g/mol
• IUPAC Name: 2-chloro-5-iodo-N-[3-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H16ClIN2O2/c1-10(2)16(22)20-12-4-3-5-13(9-12)21-17(23)14-8-11(19)6-7-15(14)18/h3-10H,1-2H3,(H,20,22)(H,21,23)
• InChI Key: VUKFPTUHAHALSP-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=C(C=CC(=C2)I)Cl

Description

2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. The Aurora A kinase is a serine/threonine kinase that plays a crucial role in cell division and is overexpressed in many types of cancer. MLN8054 has been extensively studied for its potential as an anti-cancer agent.

Mechanism of Action

2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide targets the Aurora A kinase, which is overexpressed in many types of cancer. The Aurora A kinase plays a crucial role in cell division, and its overexpression can lead to abnormal cell division and the formation of tumors. 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide inhibits the activity of the Aurora A kinase, leading to cell cycle arrest and cell death.
Biochemical and Physiological Effects
2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the formation of new blood vessels, which is important for tumor growth and metastasis. 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide has been well-tolerated in preclinical studies, with no significant toxicity reported.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide is its specificity for the Aurora A kinase, which reduces the risk of off-target effects. However, 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide has a relatively short half-life, which may limit its effectiveness in vivo. Additionally, 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide has not yet been tested in clinical trials, so its safety and efficacy in humans are unknown.

Future Directions

There are several future directions for research on 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide. One direction is to investigate its potential as a combination therapy with other anti-cancer agents. Another direction is to develop more potent and selective inhibitors of the Aurora A kinase. Finally, clinical trials are needed to determine the safety and efficacy of 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide in humans.

Synthesis Methods

The synthesis of 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide involves several steps. The first step is the synthesis of 2-chloro-5-iodobenzoic acid, which is then converted to 2-chloro-5-iodo-N-(3-hydroxyphenyl)benzamide. This intermediate is then reacted with isobutyryl chloride to yield 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide.

Scientific Research Applications

2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. 2-chloro-5-iodo-N-[3-(isobutyrylamino)phenyl]benzamide has also been shown to enhance the efficacy of other anti-cancer agents, such as paclitaxel and gemcitabine.